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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B129596 Get Quote

1-Bromo-1,1-dichloroacetone: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Bromo-1,1-dichloroacetone, a halogenated ketone identified as a disinfection

byproduct in drinking water. This document is intended for researchers, scientists, and

professionals in drug development who require detailed technical information on this

compound. It includes a summary of its known properties, a proposed synthesis protocol, and

an analysis of its potential reactivity and safety considerations. Due to the limited availability of

specific experimental data for this compound, some information is extrapolated from related

halogenated acetones.

Chemical and Physical Properties
1-Bromo-1,1-dichloroacetone is a tri-halogenated organic compound. Its identity has been

confirmed through various chemical supplier databases.

Table 1: Chemical and Physical Properties of 1-Bromo-1,1-dichloroacetone and Related

Compounds
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Property
1-Bromo-1,1-
dichloroacetone

1,1-
Dichloroacetone

Bromoacetone

CAS Number 1751-16-2[1] 513-88-2[2][3] 598-31-2[4][5]

Molecular Formula C₃H₃BrCl₂O[1] C₃H₄Cl₂O[2][3] C₃H₅BrO[5]

Molecular Weight 205.87 g/mol [1] 126.97 g/mol [2] 136.98 g/mol [4]

Boiling Point Data not available 117-118 °C[3][6] 137 °C[4]

Melting Point Data not available Data not available -36.5 °C[4]

Density Data not available
1.327 g/mL at 25 °C[3]

[6]
1.63 g/cm³[4]

Solubility Data not available

Slightly soluble in

chloroform and

methanol[6]

Poorly soluble in

water[4]

Appearance Data not available
Clear colorless to

yellow liquid[6]

Clear colorless

liquid[4]

Synthesis and Experimental Protocols
A specific experimental protocol for the synthesis of 1-Bromo-1,1-dichloroacetone is not

readily available in the reviewed literature. However, based on established methods for the

halogenation of ketones, a plausible synthetic route can be proposed. The synthesis of

bromoacetone and dibromoacetone typically involves the reaction of acetone with bromine in

the presence of an acid catalyst.

Proposed Synthesis of 1-Bromo-1,1-dichloroacetone
The synthesis could likely be achieved through a multi-step process involving the chlorination

and subsequent bromination of acetone, or vice-versa. A potential pathway could involve the

controlled bromination of 1,1-dichloroacetone.

Experimental Workflow: Proposed Synthesis
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Start: 1,1-Dichloroacetone

Reactants:
- Bromine (Br₂)

- Acid Catalyst (e.g., HBr)

Reaction:
- Electrophilic alpha-bromination

- Controlled temperature and addition of bromine

Work-up:
- Neutralization (e.g., with NaHCO₃)

- Extraction with organic solvent

Purification:
- Distillation under reduced pressure

- Chromatographic separation

Product: 1-Bromo-1,1-dichloroacetone

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 1-Bromo-1,1-dichloroacetone.

Detailed Methodology (Proposed):

Reaction Setup: In a three-necked flask equipped with a dropping funnel, condenser, and

thermometer, dissolve 1,1-dichloroacetone in a suitable solvent (e.g., glacial acetic acid).

Bromination: Slowly add a stoichiometric amount of bromine, dissolved in the same solvent,

to the reaction mixture while maintaining a controlled temperature (e.g., 0-10 °C) to minimize
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side reactions. An acid catalyst, such as hydrobromic acid, may be required to facilitate the

reaction.

Monitoring: The reaction progress should be monitored by techniques such as gas

chromatography (GC) or thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is poured into cold water and neutralized

with a weak base (e.g., sodium bicarbonate solution). The aqueous layer is then extracted

with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

Purification: The combined organic extracts are dried over an anhydrous salt (e.g., MgSO₄),

filtered, and the solvent is removed under reduced pressure. The crude product can then be

purified by fractional distillation under vacuum or by column chromatography.

Reactivity and Stability
Halogenated ketones are generally reactive compounds. The presence of electron-withdrawing

halogen atoms on the α-carbon enhances the electrophilicity of the carbonyl carbon, making it

susceptible to nucleophilic attack. 1-Bromo-1,1-dichloroacetone is expected to be a potent

lachrymator and skin irritant, similar to other α-haloketones like bromoacetone.[4] It may be

unstable to light and heat and could potentially decompose over time. For storage, it is

recommended to keep it in a cool, dark place.

Biological Activity and Signaling Pathways
There is a significant lack of specific data on the biological activity and signaling pathways

affected by 1-Bromo-1,1-dichloroacetone. It is primarily known as a disinfection byproduct

(DBP) formed during the chlorination of drinking water.[1] The formation of halogenated

acetones occurs through the reaction of disinfectants like chlorine with natural organic matter

present in the water.

Formation Pathway of Halogenated Acetones in Drinking Water
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Natural Organic Matter
(e.g., humic acids)

Precursors
(e.g., Acetone moieties)

Disinfectant
(e.g., Chlorine, Chlorine Dioxide)
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Caption: Formation of 1-Bromo-1,1-dichloroacetone as a disinfection byproduct.

While specific toxicological studies on 1-Bromo-1,1-dichloroacetone are not available, other

halogenated DBPs are known to have potential health effects. For instance, some chlorinated

acetones have been investigated for their potential carcinogenicity.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for 1-Bromo-1,1-dichloroacetone was not

found. However, based on the properties of structurally related compounds like bromoacetone

and dichloroacetone, it should be handled with extreme caution.

Expected Hazards:

Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[7]

Corrosivity: Expected to cause severe skin burns and eye damage.[7]
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Lachrymator: Potentially a strong lachrymator, causing irritation to the eyes and respiratory

tract.

Flammability: May be a combustible liquid.

Recommended Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, immediately flush the affected area with copious amounts of water and

seek medical attention.

Store in a tightly sealed container in a cool, dry, and dark place.

Conclusion
1-Bromo-1,1-dichloroacetone is a chemical compound of interest primarily due to its

presence as a disinfection byproduct in drinking water. While its fundamental chemical identity

is established, there is a significant lack of detailed experimental data regarding its physical

properties, a specific synthesis protocol, and its biological effects. The information presented in

this guide, based on available data and extrapolation from related compounds, serves as a

foundational resource for researchers. Further experimental investigation is crucial to fully

characterize this compound and understand its potential impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloroacetone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7853719.htm
https://www.lookchem.com/casno598-31-2.html
https://en.wikipedia.org/wiki/Bromoacetone
https://m.chemicalbook.com/ProductChemicalPropertiesCB7853719_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01910~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2002:09:05~~1-Bromo-1-chloroethane~~
https://www.benchchem.com/product/b129596#1-bromo-1-1-dichloroacetone-chemical-properties
https://www.benchchem.com/product/b129596#1-bromo-1-1-dichloroacetone-chemical-properties
https://www.benchchem.com/product/b129596#1-bromo-1-1-dichloroacetone-chemical-properties
https://www.benchchem.com/product/b129596#1-bromo-1-1-dichloroacetone-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

